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Compound Name: Pentazinc chromate octahydroxide

Cat. No.: B1419048

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pentazinc chromate octahydroxide (Zns(CrOa4)(OH)s) is an inorganic compound of significant
interest due to its application as a corrosion inhibitor and pigment.[1][2] A thorough
understanding of its crystal structure is paramount for elucidating its physicochemical
properties and mechanism of action, thereby enabling the development of enhanced
formulations and novel applications. This technical guide provides a comprehensive overview
of the analytical methodologies required for the characterization of its crystal structure. While a
definitive, publicly available crystal structure for pentazinc chromate octahydroxide remains
elusive, this guide leverages data from structurally analogous compounds and outlines the
established experimental protocols for its determination.

Physicochemical Properties

A summary of the known physicochemical properties of pentazinc chromate octahydroxide is
presented in Table 1. This data is essential for the handling, characterization, and quality
control of the compound.

Table 1: Physicochemical Properties of Pentazinc Chromate Octahydroxide
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Property Value Reference
Chemical Formula Zns(CrO4)(OH)s [3]
Molecular Weight 578.99 g/mol [3]

CAS Number 49663-84-5 [1]
Appearance Yellow solid [4]

Primary Application Corrosion inhibitor, Pigment [1][2]

Crystal Structure Analysis: A Methodological
Approach

The determination of a novel crystal structure, such as that of pentazinc chromate
octahydroxide, follows a well-defined experimental workflow. This process involves synthesis
of a high-quality single crystal, followed by data collection using X-ray diffraction and
subsequent data analysis to elucidate the atomic arrangement.

Synthesis of Single Crystals

The initial and often most challenging step is the growth of single crystals of sufficient size and
quality for X-ray diffraction analysis. A common method for the synthesis of complex inorganic
salts is the hydrothermal or solvothermal method. This technique involves the reaction of
precursors in an aqueous or organic solvent under elevated temperature and pressure in a
sealed vessel, which encourages the slow growth of well-ordered crystals.

Experimental Protocol: Hydrothermal Synthesis

e Precursor Preparation: Stoichiometric amounts of a soluble zinc salt (e.g., zinc nitrate,
Zn(NOs)2), a chromate source (e.g., potassium chromate, K2CrOa), and a mineralizer to
control pH (e.g., sodium hydroxide, NaOH) are dissolved in deionized water.

e Reaction Setup: The precursor solution is placed in a Teflon-lined stainless-steel autoclave.

e Heating: The autoclave is sealed and heated to a specific temperature (typically between
100-250 °C) for a defined period (hours to days) to allow for the slow crystallization of

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.psds.ac.uk/icsd
https://www.psds.ac.uk/icsd
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9881071.htm
https://www.echemi.com/products/pd180521109641-pentazinc-chromate-octahydroxide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9881071.htm
https://www.bocsci.com/pentazinc-chromate-octahydroxide-cas-49663-84-5-item-69641.html
https://www.benchchem.com/product/b1419048?utm_src=pdf-body
https://www.benchchem.com/product/b1419048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

pentazinc chromate octahydroxide.

e Cooling and Isolation: The autoclave is cooled slowly to room temperature. The resulting
crystals are isolated by filtration, washed with deionized water and a suitable solvent (e.g.,
ethanol), and dried under ambient conditions.

Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction is the definitive technique for determining the precise three-
dimensional arrangement of atoms in a crystalline solid.

Experimental Protocol: Data Collection and Structure Solution

o Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a
goniometer head.

o Data Collection: The crystal is placed in a single-crystal X-ray diffractometer. A
monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is recorded
on a detector as the crystal is rotated. Data is typically collected at a low temperature (e.g.,
100 K) to minimize thermal vibrations of the atoms.

o Data Reduction: The raw diffraction data is processed to yield a set of indexed reflections
with their corresponding intensities.

» Structure Solution and Refinement: The processed data is used to solve the crystal structure
using direct methods or Patterson methods, which provide an initial model of the atomic
arrangement. This model is then refined against the experimental data to obtain the final,
precise atomic coordinates, bond lengths, and bond angles.

The logical workflow for crystal structure determination is illustrated in the following diagram:
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Workflow for Crystal Structure Determination
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Probable Structural Relationship in Zn5(CrO4)(OH)8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1419048?utm_src=pdf-body-img
https://www.benchchem.com/product/b1419048?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9881071.htm
https://www.bocsci.com/pentazinc-chromate-octahydroxide-cas-49663-84-5-item-69641.html
https://www.psds.ac.uk/icsd
https://www.psds.ac.uk/icsd
https://www.echemi.com/products/pd180521109641-pentazinc-chromate-octahydroxide.html
https://www.benchchem.com/product/b1419048#pentazinc-chromate-octahydroxide-crystal-structure-analysis
https://www.benchchem.com/product/b1419048#pentazinc-chromate-octahydroxide-crystal-structure-analysis
https://www.benchchem.com/product/b1419048#pentazinc-chromate-octahydroxide-crystal-structure-analysis
https://www.benchchem.com/product/b1419048#pentazinc-chromate-octahydroxide-crystal-structure-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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